Cas no 583034-40-6 (1,3-Propanediol, 2-methyl-1,3-diphenyl-, dibenzoate)

• Product Name: 1,3-Propanediol, 2-methyl-1,3-diphenyl-, dibenzoate
• CAS No: 583034-40-6
• MF: C₃₀H₂₆O₄
• MW: 450.525048732758
• CID: 1609815
• Update Time: 2024-08-30

1,3-Propanediol, 2-methyl-1,3-diphenyl-, dibenzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-methyl-1,3-diphenyl-, dibenzoate
• 1,3-Propanediol, 2-methyl-1,3-diphenyl-, dibenzoate (9CI)

• Inchi： 1S/C30H26O4/c1-22(27(23-14-6-2-7-15-23)33-29(31)25-18-10-4-11-19-25)28(24-16-8-3-9-17-24)34-30(32)26-20-12-5-13-21-26/h2-22,27-28H,1H3
• InChI Key： RADSCMDYZCNDHQ-UHFFFAOYSA-N
• SMILES： C(OC(=O)C1=CC=CC=C1)(C1=CC=CC=C1)C(C)C(OC(=O)C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 486.2043

Experimental Properties

• Density: 1.178±0.06 g/cm3(Predicted)
• Boiling Point: 591.0±50.0 °C(Predicted)
• PSA: 115.06